1-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine

• IUPAC Name: 1-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethanamine
• InChI: InChI=1S/C6H7F3N2S/c1-3(10)4-2-11-5(12-4)6(7,8)9/h2-3H,10H2,1H3
• InChI Key: ZCCASOYIKMELJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=C(S1)C(F)(F)F)N
• Molecular Formula: C6H7F3N2S
• Molecular Weight: 196.20 g/mol
• CAS No.: 1564920-17-7

Description

“1-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-amine” is an organic compound that contains a trifluoromethyl group (-CF3) and a thiazole ring. The trifluoromethyl group is a functional group derived from the methyl group (-CH3) by replacing each hydrogen atom with a fluorine atom. The thiazole ring is a heterocyclic compound consisting of a five-membered aromatic ring with two non-adjacent nitrogen atoms.

Synthesis Analysis

The synthesis of compounds containing a trifluoromethyl group can be achieved through various methods. Carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Trifluoromethyl ethers and trifluoromethyl aromatics can be converted into trifluoromethyl compounds by treatment with antimony trifluoride/antimony pentachloride. Another route to trifluoromethyl aromatics is the reaction of aryl iodides with trifluoromethyl copper. Finally, trifluoromethyl carbonyls can be prepared by the reaction of aldehydes and esters with Ruppert’s reagent.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C6H7F3N2S/c1-3(10)4-2-11-5(12-4)6(7,8)9/h2-3H,10H2,1H3. This indicates that the compound consists of 6 carbon atoms, 7 hydrogen atoms, 3 fluorine atoms, 2 nitrogen atoms, and 1 sulfur atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 196.2. The compound is expected to be a solid at room temperature.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . For instance, some thiazole derivatives have been found to inhibit the production of certain enzymes, thereby altering the biochemical pathways within the cell .

Biochemical Pathways

For example, they can affect the synthesis of neurotransmitters, such as acetylcholine . This can have downstream effects on nerve signal transmission and overall nervous system function .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .